![molecular formula C8H11N3O2 B1436775 ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate CAS No. 1378779-72-6](/img/structure/B1436775.png)
ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of EDIP involves selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles .Molecular Structure Analysis
The molecular structure of EDIP consists of a pyrazole ring with an ethyl group attached to the nitrogen atom and a carboxyl group connected to the carbon atom.Chemical Reactions Analysis
The chemical reactions involving EDIP include selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases .Physical And Chemical Properties Analysis
The IUPAC name for EDIP is ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate . The InChI code is 1S/C8H11N3O2/c1-2-13-8(12)6-5-10-11-4-3-9-7(6)11/h5,9H,2-4H2,1H3 .Scientific Research Applications
Antimicrobial Agents
Imidazole derivatives have been widely studied for their antimicrobial properties. The presence of the imidazole ring in compounds is associated with significant antibacterial and antifungal activities. This is measured by the diameters of the zones of inhibition in studies, indicating the potential of these compounds to be developed into new antimicrobial agents .
Anti-Tubercular Agents
Compounds containing the imidazole moiety have shown potent activity against Mycobacterium tuberculosis . For instance, certain synthesized imidazole derivatives have demonstrated significant anti-tubercular potential, which could lead to the development of new treatments for tuberculosis .
Gastrointestinal Agents
Imidazole derivatives such as omeprazole and pantoprazole are well-known for their use in treating gastrointestinal disorders, particularly as antiulcer agents. They work by inhibiting the proton pump in the stomach lining, reducing acid production .
properties
IUPAC Name |
ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-2-13-8(12)6-5-10-11-4-3-9-7(6)11/h5,9H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQRZIZCYKJXHFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2NCCN2N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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